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Compound of Interest

Compound Name: 12-Hydroxystearic acid-d5

Cat. No.: B1401481

An In-depth Technical Guide to 12-
Hydroxystearic Acid-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 12-Hydroxystearic acid-d5. It is intended to be a resource for professionals in
research, science, and drug development who are working with or investigating this compound.

Introduction

12-Hydroxystearic acid-d5 is the deuterium-labeled form of 12-Hydroxystearic acid (12-HSA).
[1] 12-HSA is a saturated hydroxy fatty acid, typically appearing as a waxy, cream-colored, and
odorless compound in powder or flake form.[2][3] It is derived from the hydrolysis of
hydrogenated castor oil.[4][5] The defining feature of its molecular structure is a hydroxyl group
at the 12th carbon of the stearic acid chain.[6][7] This structure gives it unique properties,
making it valuable in various industrial applications, including the production of lubricants,
cosmetics, and coatings.[2][4][8]

The deuterated variant, 12-Hydroxystearic acid-d5, incorporates stable heavy isotopes of
hydrogen.[1] Such isotopic labeling is primarily used for tracer studies and for quantitative
analysis during drug development processes, as deuterium substitution can potentially
influence the pharmacokinetic and metabolic profiles of drug candidates.[1]
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Relationship between 12-HSA and 12-HSA-d5

The fundamental relationship between 12-Hydroxystearic acid and its deuterated form is the
substitution of five hydrogen atoms with deuterium atoms. This modification is key for isotopic

tracing and metabolic studies.

12-Hydroxystearic Acid (12-HSA)
C18H3603

Isotopic Labeling

12-Hydroxystearic Acid-d5 (12-HSA-d5)
C18H31D503

Key Characteristic

y

Primary Difference:
Increased Molecular Weight
Used as a tracer in metabolic studies

Click to download full resolution via product page

Figure 1: Isotopic relationship between 12-HSA and its deuterated form.

Physical Properties

The physical properties of 12-Hydroxystearic acid-d5 are nearly identical to those of its non-
deuterated counterpart, with the exception of molecular weight. The data presented below is for

12-Hydroxystearic acid.
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Property Value Source
White to cream-colored flakes,
Appearance powder, or waxy solid.[3][4][5] Visual
[61[°]
Melting Point 72 -76 °C[4], 74 - 81 °C[9] Capillary Tube Method[5]
Boiling Point No data available.[9]
Insoluble in water.[4][6]
Soluble in organic solvents like
Solubility ethanol, ether, DMSO, Solubility Test
dimethyl formamide, and
chloroform.[2][6][10]
Flash Point 210 - 294 °C[11] Cleveland Open Cup (COC)

Decomposition Temp

> 200°C[12]

Thermal Analysis

Chemical Properties and Identifiers

This table summarizes the key chemical identifiers and properties for both 12-Hydroxystearic

acid and its deuterated form.
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Property 12-Hydroxystearic Acid 12-Hydroxystearic Acid-d5

Molecular Formula C18H3603[4][6]1[71[13][14] C18H31D503

Molecular Weight 300.48 g/mol [14] Approx. 305.51 g/mol

CAS Number 106-14-9[4][6][71[12] Not specified

IUPAC Name 12-hydroxyoctadecanoic 12-hydroxyoctadecanoic-d5
acid[7][13] acid

Acid Value 175 - 185 mg KOH/g[4] Not specified

lodine Value <3 mg 12/g[4] Not specified

Hydroxyl Value > 153 mg KOH/g[4] Not specified

Saponification Value 184 — 192 mg KOH/g[4] Not specified

, . Stable under normal storage
Chemical Stability N Assumed stable
conditions.[11][15]

Experimental Protocols

a) Production of 12-Hydroxystearic Acid:

The manufacturing process for 12-HSA is a multi-step chemical conversion starting from a
natural oil.[8]

o Starting Material: Castor oil, which is rich in ricinoleic acid (approximately 85%).[8]

o Step 1: Hydrogenation: The double bonds within the ricinoleic acid molecules in castor oil are
saturated with hydrogen. This process converts the unsaturated fatty acid into a stable,
saturated structure.[8]

e Step 2: Hydrolysis: The hydrogenated castor oil is then hydrolyzed. This step breaks the
ester bonds, separating the fatty acids from the glycerol backbone.[5]

e Step 3: Fractionation and Purification: The resulting mixture undergoes fractionation to
isolate the 12-Hydroxystearic acid from other components.[8] Following separation, a
purification process yields the final high-purity 12-HSA product.[8]
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Production Workflow

Castor Oil Hydrogenation Hydrolysis Fractionation & Pure 12-Hydroxystearic
(Rich in Ricinoleic Acid) (Saturation of double bonds) (Separation of fatty acids) Purification - Acid (12-HSA) -

Click to download full resolution via product page

Figure 2: Production workflow of 12-Hydroxystearic Acid from Castor OiIl.

b) Analytical Laboratory Methods:

e Thin-Layer Chromatography (TLC): Positional isomers of hydroxy fatty acids, such as 12-
hydroxystearic acid (as methyl esters), can be separated and identified using two-
dimensional thin-layer chromatography.[7]

o Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a standard method for the
analysis and identification of 12-HSA.[7]

o Solubility Testing: To prepare a stock solution, 12-hydroxystearic acid can be dissolved in
organic solvents like ethanol, DMSO, or dimethyl formamide to a concentration of
approximately 10 mg/ml. The solvent should be purged with an inert gas.[10]

Safety and Handling

e General Handling: Handle in a well-ventilated area, avoiding dust formation.[11][16] Use
personal protective equipment, including gloves and safety glasses.[11][16]

 Stability: The compound is stable under normal handling and storage conditions.[11][15] It is
incompatible with strong oxidizing agents and strong alkaline substances.[11]

o Storage: Store in a dry, cool place away from direct sunlight and heat in a tightly sealed
container.[4][16]
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 Toxicity: It is considered a non-toxic and non-hazardous material.[4][5] The oral LD50 in rats
is estimated to be greater than 5000 mg/kg based on similar products.[17]

This guide provides foundational technical data for 12-Hydroxystearic acid-d5. For specific
applications, further empirical testing is always recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [What are the physical and chemical properties of 12-
Hydroxystearic acid-d5?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1401481#what-are-the-physical-and-chemical-
properties-of-12-hydroxystearic-acid-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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